Cas no 1261949-48-7 (4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid
• CAS No: 1261949-48-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319660
• CID: 1037811
• PubChem ID: 53225578
• Update Time: 2025-04-20

4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4',6-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 4-fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid
• ACMC-209b73
• AK107878
• ANW-18781
• CTK8A9798
• KB-239603
• MolPort-015-152-827
• CS-0209701
• 4',6-Difluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 4',6-difluoro-3'-methyl-
• DTXSID60689310
• AKOS015888654
• 4',6-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• 1261949-48-7
• BS-20258
• MFCD18319660
• 4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD18319660
• Inchi： 1S/C14H10F2O2/c1-8-6-9(2-4-12(8)15)11-7-10(14(17)18)3-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： GTBMSYYTCWCQDO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 248.06500
• Monoisotopic Mass: 248.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.6

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 381.6±42.0 °C at 760 mmHg
• Flash Point: 184.6±27.9 °C
• PSA: 37.30000
• LogP: 3.63840
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives